3,7,9-Trimethyldeca-1,6-dien-3-ol

• CAS No.: 56105-46-5
• Molecular Formula: C13H24O
• Molecular Weight: 196.33 g/mol
• IUPAC Name: 3,7,9-trimethyldeca-1,6-dien-3-ol
• InChI: InChI=1S/C13H24O/c1-6-13(5,14)9-7-8-12(4)10-11(2)3/h6,8,11,14H,1,7,9-10H2,2-5H3
• InChI Key: XVNDKDXSDQQJTO-UHFFFAOYSA-N
• SMILES: CC(C)CC(=CCCC(C)(C=C)O)C

Description

3,7,9-Trimethyldeca-1,6-dien-3-ol is a terpene alcohol with a branched carbon skeleton and conjugated double bonds. It is registered under CAS number 56107-04-1 and EINECS/ELINCS numbers 259-996-2 and 402-780-1 .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Analogues

The compound shares structural motifs with several terpene alcohols, including:

• Linalool (3,7-Dimethylocta-1,6-dien-3-ol) : A shorter-chain analogue with two methyl groups.
• Ethyl Linalool (3,7-Dimethylnona-1,6-dien-3-ol): Features an ethyl extension instead of a methyl group.
• Humulane-1,6-dien-3-ol : A bicyclic terpene alcohol found in plant extracts .
• Stigmast-4,6-dien-3-ol: A steroidal alcohol with a dienol moiety .

Comparative Analysis of Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Physical Properties
3,7,9-Trimethyldeca-1,6-dien-3-ol	C₁₃H₂₄O	196.33 g/mol	56107-04-1	Data limited; inferred higher hydrophobicity
Linalool	C₁₀H₁₈O	154.25 g/mol	78-70-6	Refractive index: 1.461–1.467; BP: 198°C
Ethyl Linalool	C₁₁H₂₀O	168.28 g/mol	10339-55-6	Flash point: 87°C; SG: 0.857–0.867
Stigmast-4,6-dien-3-ol	C₂₉H₄₈O	412.70 g/mol	N/A	Dominates in peat samples; high lipophilicity

Key Observations :

• Chain Length and Volatility : The longer carbon chain of 3,7,9-Trimethyldeca-1,6-dien-3-ol likely reduces volatility compared to linalool, aligning with trends seen in ethyl linalool .
• Hydrophobicity : Additional methyl groups may enhance lipid solubility, similar to stigmast-4,6-dien-3-ol .

Fragrance and Flavor Industry

• Linalool : Widely used in citrus, floral, and tea aromas .
• Ethyl Linalool: Imparts rosewood and bergamot notes in perfumery .